N-(5-(2-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide

• IUPAC Name: N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• InChI: InChI=1S/C20H19N3O4S/c1-28(25,26)17-9-5-4-8-16(17)19-22-23-20(27-19)21-18(24)15-11-10-13-6-2-3-7-14(13)12-15/h4-5,8-12H,2-3,6-7H2,1H3,(H,21,23,24)
• InChI Key: HVZAMMJGNYXVRI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1C2=NN=C(O2)NC(=O)C3=CC4=C(CCCC4)C=C3
• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol

Description

This compound contains several functional groups including a methylsulfonyl group, an oxadiazole ring, and a tetrahydronaphthalene ring. The presence of these groups could potentially confer interesting chemical and biological properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole ring and the tetrahydronaphthalene ring could potentially confer rigidity to the molecule, while the methylsulfonyl group could influence its polarity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in it. For example, the oxadiazole ring might participate in nucleophilic substitution reactions, while the methylsulfonyl group might be involved in elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present in it. For example, the presence of the methylsulfonyl group could influence its solubility in different solvents, while the oxadiazole ring could influence its melting and boiling points.

Scientific Research Applications

Antimicrobial Activity

F2645-0529: has shown promising results in antimicrobial research. Compounds with similar structures have been evaluated for their ability to inhibit the growth of various bacterial strains, including MRSA, E. coli, and P. . The presence of the oxadiazole ring and the methanesulfonyl group contributes to its effectiveness against these pathogens, making it a potential candidate for developing new antibiotics.

Anti-inflammatory Properties

The compound’s structure suggests potential anti-inflammatory applications. . By selectively targeting COX-2, F2645-0529 could help reduce inflammation with fewer side effects compared to non-selective NSAIDs.

Future Directions

The study of this compound could open up new avenues in various fields, including medicinal chemistry and materials science. Future research could focus on elucidating its mechanism of action, optimizing its synthesis, and exploring its potential applications.